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Compound of Interest

Compound Name:
2-Sec-butoxy-3-

methoxybenzaldehyde

CAS No.: 872183-67-0

Cat. No.: B1321578

Get Quote

Document Control:

Compound: 2-sec-butoxy-3-methoxybenzaldehyde[1][2]

CAS Number: 872183-67-0[1][2]

Classification: Pharmaceutical Intermediate / Fine Chemical[3]

Version: 2.0 (Scientific Application Standard)

Part 1: Chemical Identity & Technical
Specifications[3][4]
This compound is a functionalized aromatic aldehyde used primarily as a building block in the

synthesis of pharmacologically active small molecules.[4] Its structural features—a sec-butoxy

group at the ortho position and a methoxy group at the meta position relative to the aldehyde—
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impart specific steric and electronic properties useful for modulating lipophilicity in drug

candidates.

Physicochemical Profile[4]
Property Specification Technical Note

Molecular Formula C₁₂H₁₆O₃

Molecular Weight 208.25 g/mol

Appearance Light yellow to off-white solid Color deepens upon oxidation.

Melting Point 40–45 °C (Estimated)
Low-melting solid; may liquefy

in warm labs.

Boiling Point ~315 °C (Predicted)
Decomposes before boiling at

atm pressure.

Solubility
DMSO, Methanol, DCM, Ethyl

Acetate
Insoluble in water.

Reactivity
Air-sensitive (Aldehyde

oxidation)

Forms 2-sec-butoxy-3-

methoxybenzoic acid upon air

exposure.

Structural Context
The sec-butoxy moiety introduces a chiral center, though the CAS 872183-67-0 typically refers

to the racemic mixture used in non-stereoselective synthesis. The ortho-alkoxy group can

participate in hydrogen bonding or chelating effects during metallation reactions.

Part 2: Hazard Identification (GHS Classification)[5]
[6]
While empirical toxicological data for this specific derivative is limited, its classification is

derived from structural analogs (e.g., o-anisaldehyde, iso-vanillin derivatives).

Signal Word:WARNING
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Hazard Statements (H-Codes)
H302: Harmful if swallowed.[5][6][7][8][9]

H315: Causes skin irritation.[6][8]

H319: Causes serious eye irritation.[8]

H335: May cause respiratory irritation.[6][8]

Precautionary Statements (P-Codes)
P261: Avoid breathing dust/fume/gas/mist/vapors.[10][8]

P280: Wear protective gloves/eye protection/face protection.[7][8][9]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[8] Remove

contact lenses if present and easy to do.[5][8] Continue rinsing.[10][5][7][8][9][11][12]

P403+P233: Store in a well-ventilated place. Keep container tightly closed.

Part 3: Operational Protocols & Handling
Storage Strategy (The "Cold-Dark-Inert" Rule)
Aldehydes are prone to autoxidation to carboxylic acids. The 2-alkoxy substitution provides

some steric protection, but degradation is inevitable without strict controls.

Atmosphere: Store under Argon or Nitrogen.

Temperature:2–8 °C (Refrigerated).

Container: Amber glass vials with Teflon-lined caps or Parafilm seals to prevent moisture

ingress.

Experimental Handling Workflow
Causality: The low melting point means friction or ambient heat can turn the solid sticky/oily,

complicating weighing.
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Equilibration: Allow the vial to warm to room temperature inside a desiccator before opening

to prevent water condensation on the cold solid.

Weighing: Use anti-static weighing boats. If the solid has liquefied, use a glass Pasteur

pipette or positive-displacement pipette.

Solvent Choice: Dissolve immediately in anhydrous solvent (e.g., dry THF or DCM) if used in

moisture-sensitive reactions (e.g., Grignard additions, Reductive aminations).

Visualization: Safe Handling Logic
The following diagram outlines the decision matrix for handling this compound to maintain

integrity and safety.
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Figure 1: Decision workflow for receipt, quality control, and storage of oxidation-sensitive

aldehydes.

Part 4: Emergency Response & Spill Management
Spill Cleanup Protocol
Scenario: A 5g bottle drops and shatters in the fume hood.

Evacuate & Ventilate: Ensure the fume hood sash is lowered. Alert nearby personnel.

PPE Upgrade: Double nitrile gloves and safety goggles are mandatory.

Containment:

Solid Spill: Do not sweep aggressively (creates dust). Cover with a damp paper towel

(inert solvent like heptane) to adhere dust, then wipe up.

Liquid/Melted Spill: Absorb with vermiculite or sand.

Neutralization: Wipe the surface with a mild 5% sodium bicarbonate solution to neutralize

any acidic oxidation byproducts, followed by water and ethanol.

Disposal: Place waste in a sealed bag labeled "Aldehyde Contaminated Debris" and dispose

of as hazardous organic waste.

Fire Fighting
Media: Carbon dioxide (CO₂), dry chemical powder, or alcohol-resistant foam.

Warning: Do not use a solid water stream, as it may scatter the molten chemical.

Combustion Products: Carbon monoxide (CO), Carbon dioxide (CO₂).

Part 5: Reactivity & Degradation Pathways
Understanding the degradation helps in troubleshooting failed reactions (e.g., low yields in

reductive aminations).
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Mechanism: The aldehyde proton is abstracted by radical initiators (light/air), forming an acyl

radical which reacts with oxygen to form a peracid, and eventually the carboxylic acid.

2-sec-butoxy-3-methoxybenzaldehyde
(Active Reagent)

Acyl Radical
Intermediate hν / O2 

Peracid Species

 + O2 

 Oxidizes 2-sec-butoxy-3-methoxybenzoic acid
(Inactive Impurity)

 Decomposition 

Click to download full resolution via product page

Figure 2: Autoxidation pathway. The presence of the carboxylic acid impurity can quench basic

reagents (e.g., NaH, LDA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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